![molecular formula C19H34N2O3 B2682560 N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide CAS No. 1808546-80-6](/img/structure/B2682560.png)
N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, also known as DMHP, is a synthetic compound that belongs to the family of piperidine derivatives. DMHP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. In
Mechanism of Action
N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide exerts its effects by selectively inhibiting the T-type calcium channel, which is involved in regulating neuronal excitability. By blocking this channel, this compound reduces the influx of calcium ions into neurons, resulting in a decrease in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on neuronal excitability, this compound has been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells. This compound has also been shown to have anxiolytic and sedative effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is its selectivity for the T-type calcium channel, which makes it a useful tool for studying the role of this channel in various neurological disorders. However, this compound also has some limitations, including its relatively short half-life and the need for high concentrations to achieve its effects.
Future Directions
There are several future directions for research on N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide. One area of interest is the development of more potent and selective inhibitors of the T-type calcium channel, which could have therapeutic applications in neurological disorders. Another area of interest is the use of this compound in combination with other drugs to enhance its effects or to target multiple pathways involved in neurological disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and to identify any potential side effects or limitations.
Synthesis Methods
N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide can be synthesized through a multi-step process that involves the reaction of 1,5-dibromopentane with 2,2-dimethyl-6-methoxyhept-4-en-1-ol in the presence of sodium hydride. The resulting product is then reacted with propargylamine to yield this compound.
Scientific Research Applications
N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been primarily studied for its potential applications in neuroscience research. Specifically, this compound has been shown to be a potent and selective inhibitor of the T-type calcium channel, which plays a crucial role in regulating neuronal excitability. As such, this compound has been used to study the role of T-type calcium channels in various neurological disorders, including epilepsy, neuropathic pain, and Parkinson's disease.
properties
IUPAC Name |
N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-prop-2-ynylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H34N2O3/c1-6-12-21-13-9-16(10-14-21)18(22)20-15-19(2,3)11-7-8-17(23-4)24-5/h1,16-17H,7-15H2,2-5H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPHIFLYHFQPXBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCCC(OC)OC)CNC(=O)C1CCN(CC1)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.